Cas no 1822800-90-7 (Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride)

• Product Name: Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride
• CAS No: 1822800-90-7
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD28166053
• CID: 5044547
• PubChem ID: 86263332
• Update Time: 2025-07-20

Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride
• pyridin-4-yl(pyrrolidin-3-yl)methanone;hydrochloride
• Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride

• MDL： MFCD28166053
• Inchi： 1S/C10H12N2O.ClH/c13-10(9-3-6-12-7-9)8-1-4-11-5-2-8;/h1-2,4-5,9,12H,3,6-7H2;1H
• InChI Key： ZYOFWKNCHIMMGG-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CN=CC=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 42

Additional information on Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride

Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride (CAS No. 1822800-90-7): A Comprehensive Overview

Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride, identified by its CAS number CAS No. 1822800-90-7, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to the class of heterocyclic ketones, characterized by its structural integration of a pyridine ring and a pyrrolidine moiety. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for various biological and chemical applications.

The structural composition of Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride imparts unique chemical properties that make it attractive for medicinal chemistry. The presence of both pyridine and pyrrolidine rings suggests potential interactions with biological targets, such as enzymes and receptors. These interactions are crucial for the development of drugs that can modulate physiological processes effectively.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyridine-pyrrolidine core structure. Studies have demonstrated that such molecules can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The< strong> Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride compound has been investigated in several preclinical studies for its potential role in modulating pathways associated with diseases like cancer and inflammation.

One of the most compelling aspects of Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride is its ability to serve as a scaffold for drug design. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological profiles. For instance, modifications to the pyridine or pyrrolidine rings can alter the compound's binding affinity and selectivity towards specific biological targets. This flexibility makes it an invaluable tool in the quest to discover new therapeutic agents.

The synthesis of Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The synthesis process often involves key intermediates such as 4-pyridinemethyl bromide and 3-pyrrolidinemethylamine, which are coupled through condensation reactions.

The hydrochloride salt form of this compound enhances its stability and solubility in aqueous solutions, making it more suitable for formulation into drug products. This property is particularly important for oral and injectable formulations, where bioavailability is a critical factor. The improved solubility also facilitates its use in high-throughput screening assays, where rapid dissolution is essential for efficient testing.

Evidence from recent scientific literature highlights the promising applications of Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride in various therapeutic areas. For example, studies have shown that derivatives of this compound can inhibit kinases involved in cancer cell proliferation. Additionally, its anti-inflammatory effects have been observed in models of chronic inflammation, suggesting potential benefits in treating conditions like rheumatoid arthritis.

The compound's mechanism of action is thought to involve interactions with specific enzymes and receptors that regulate cellular signaling pathways. By modulating these pathways, Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride and its derivatives may be able to exert therapeutic effects without significant side effects. Ongoing research aims to elucidate these mechanisms further, providing a clearer understanding of how this compound functions at the molecular level.

In conclusion, Pyridin-4-yl(pyrrolidin-3-yl)methanone hydrochloride (CAS No. 1822800-90-7) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of novel therapeutics for various diseases.